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Compound of Interest

Compound Name: HTH-01-091

Cat. No.: B15606253 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

HTH-01-091 is a potent and selective, cell-permeable, and ATP-competitive inhibitor of

Maternal Embryonic Leucine Zipper Kinase (MELK) with an IC50 of 10.5 nM.[1][2][3][4][5] It

also demonstrates inhibitory activity against other kinases such as PIM1/2/3, RIPK2, and

DYRK3.[1][2][4][5][6] Due to its role in targeting MELK, which is implicated in the proliferation of

certain cancer cells, HTH-01-091 is a valuable tool in breast cancer research.[1][2][4][5][6] This

document provides a detailed protocol for the preparation, storage, and handling of HTH-01-
091 stock solutions for in vitro experimental use.

Mechanism of Action: Kinase Inhibition
HTH-01-091 functions as an ATP-competitive inhibitor.[3] It binds to the ATP-binding site of the

MELK kinase, preventing the phosphorylation of its downstream substrates. This action

effectively blocks the signaling cascade mediated by the kinase. The cell-permeable nature of

HTH-01-091 allows it to enter cells and induce the degradation of MELK protein.[1][5][7]
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Preparation

Dissolution

Storage

Equilibrate HTH-01-091
powder to room temperature

Weigh 4.99 mg of
HTH-01-091

Add 1 mL of DMSO to powder

Vortex thoroughly

Sonicate and/or heat
gently at 60°C

Visually confirm complete
dissolution (clear solution)

Aliquot into single-use
volumes (e.g., 20 µL)

Store aliquots at -80°C
for long-term use

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15606253?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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